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Compound of Interest

Compound Name: (Chloromethoxy)cyclobutane

CAS No.: 104620-74-8

Cat. No.: B2978473

Get Quote

CAS Number: 104620-74-8 Chemical Class:

-Chloroalkyl Ether Primary Application: Reagent for the introduction of the cyclobutoxymethyl
(CBOM) protecting group; linker synthesis in medicinal chemistry.

Executive Hazard Analysis: The -Haloether Alert
CRITICAL WARNING: (Chloromethoxy)cyclobutane is an

-chloroether. While specific toxicological data for this exact analog is limited compared to its
structural congeners, it must be handled with the same extreme caution as Chloromethyl
Methyl Ether (CMME) and Bis(chloromethyl) ether (BCME).

Structural Activity Relationship (SAR) & Carcinogenicity
The chemical moiety R-O-CH2-Cl is a structural alert for high carcinogenic potential. The

mechanism of toxicity is driven by the high electrophilicity of the methylene carbon, which is

activated by the adjacent oxygen atom.
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Mechanism: Spontaneous dissociation into a resonance-stabilized oxonium ion (R-O+=CH2)

and a chloride ion.

Biological Impact: This oxonium species is a potent alkylating agent capable of reacting with

nucleophilic sites on DNA (e.g., N7-guanine), leading to mutagenesis.

Read-Across Toxicity: Regulatory bodies and safety protocols treat all volatile

-chloroethers as potential occupational carcinogens until proven otherwise.

Hydrolysis & Decomposition
(Chloromethoxy)cyclobutane is hydrolytically unstable. Upon contact with moisture/mucous

membranes, it decomposes rapidly:

This reaction releases hydrochloric acid (corrosive tissue damage) and formaldehyde

(sensitizer/carcinogen), creating a dual-hazard scenario.

Technical Data & Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b2978473/docs?utm_src=pdf-body#chloromethoxy-cyclobutane-technical-safety-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2978473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data / Estimate Relevance

Molecular Formula

C

H

ClO

Precursor to C

H

O

oxonium ion

Molecular Weight 120.58 g/mol Volatile organic compound

Boiling Point ~130–140 °C (est.)
Lower volatility than CMME,

but vapor hazard persists

Density ~1.08 g/mL
Heavier than water; sinks in

aqueous spills

Solubility Reacts with water
Do not use aqueous extraction

for purification

Flash Point < 60 °C (est.)
Flammable liquid; requires

static grounding

Safe Handling Protocols (Engineering Controls)
Hierarchy of Controls

Elimination: Can a less toxic protecting group (e.g., BOM-Cl or SEM-Cl) be used?

Engineering: All transfers must occur in a Class II Biosafety Cabinet or a Chemical Fume

Hood with a face velocity >100 fpm.

PPE: Double nitrile gloves (0.11 mm min) or Silver Shield® laminate gloves. Standard latex

is permeable to

-haloethers.

Synthesis & Generation (In Situ)
To minimize exposure, generate (Chloromethoxy)cyclobutane in situ or immediately before

use. Avoid isolating the neat material if possible.
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Recommended Protocol (Acetal Exchange Method): This method avoids the use of HCl gas

and paraformaldehyde, reducing the risk of forming symmetric bis(chloromethyl) ether analogs.

Reagents: Cyclobutanol, Dimethoxymethane (DMM), ZnBr

(cat.), Acetyl Chloride.

Workflow:

Mix Cyclobutanol and DMM (solvent/reagent).

Add catalytic ZnBr

.

Add Acetyl Chloride dropwise at 0 °C.

Result: Formation of the

-chloroether and methyl acetate. Use the solution directly.

Decontamination & Quenching
Never dispose of active

-chloroether solutions directly into waste containers. They must be chemically deactivated.

Quench Solution: 1:1 mixture of Ammonium Hydroxide (conc.) and Ethanol.

Mechanism: Ammonia reacts rapidly to form non-toxic hexamine derivatives and amino-

acetals, effectively scavenging the alkylating agent.

Procedure: Add the reaction mixture slowly to the stirring quench solution. Let stir for 1 hour

before disposal.

Visualized Pathways & Workflows
Figure 1: Mechanism of Toxicity & Decomposition
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This diagram illustrates the dual pathway of hazard: DNA alkylation (carcinogenicity) and

Hydrolysis (acute toxicity).
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Caption: Figure 1. The electrophilic oxonium intermediate drives DNA alkylation, while moisture

triggers rapid hydrolysis.

Figure 2: Safe Handling & Quenching Workflow
A closed-loop protocol to ensure zero exposure during synthesis and disposal.
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Caption: Figure 2. Operational workflow emphasizing in situ generation and immediate

chemical deactivation.

Emergency Procedures
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Scenario Immediate Action

Skin Contact

Do not scrub. Wash gently with soap and water

for 15 min. Isolate contaminated clothing in a

sealed bag.

Eye Contact

Rinse with water for 15 min.[1] Seek immediate

ophthalmological support (HCl generation

causes corneal damage).

Inhalation

Move to fresh air.[1][2] Observe for delayed

pulmonary edema (up to 24h) due to

HCl/Formaldehyde release.

Spill (< 10 mL)
Cover with absorbent pads soaked in 5%

aqueous ammonia. Wait 15 min before cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.chemicalbook.com/msds/Cyclobutane-chloromethyl.pdf
https://www.chemicalbook.com/msds/Cyclobutane-chloromethyl.pdf
https://aksci.com/sds/5115DY_SDS.pdf
https://www.benchchem.com/product/b2978473/docs?utm_src=pdf-body#chloromethoxy-cyclobutane-technical-safety-handling-guide
https://pubchem.ncbi.nlm.nih.gov/compound/13694637
http://orgsyn.org/demo.aspx?prep=v84p0102
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://www.organic-chemistry.org/abstracts/lit1/038.shtm
https://pubs.acs.org/doi/10.1021/jo051344g
http://orgsyn.org/content/pdfs/procedures/v84p0102.pdf
http://orgsyn.org/content/pdfs/procedures/v84p0102.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chloromethoxy_cyclobutane
http://orgsyn.org/content/pdfs/procedures/v88p0247.pdf
http://orgsyn.org/content/pdfs/procedures/v84p0102.pdf
http://www.orgsyn.org/demo.aspx?prep=v84p0102
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/101211chloroalkyletherscic.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/101211chloroalkyletherscic.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/bis-chloromethyl-ether.pdf
https://www.benchchem.com/product/b2978473?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2978473?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. chemicalbook.com [chemicalbook.com]

2. aksci.com [aksci.com]

3. Organic Syntheses Procedure [orgsyn.org]

4. Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro
Alkyl Ethers [organic-chemistry.org]

5. orgsyn.org [orgsyn.org]

6. (Chloromethoxy)cyclobutane | C5H9ClO | CID 13694637 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. orgsyn.org [orgsyn.org]

8. oehha.ca.gov [oehha.ca.gov]

To cite this document: BenchChem. [(Chloromethoxy)cyclobutane: Technical Safety &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2978473/docs#chloromethoxy-cyclobutane-technical-
safety-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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